(4-Chlorophenyl)(triphenyl)phosphanium iodide

• CAS No.: 6031-80-7
• Molecular Formula: C24H19ClIP
• Molecular Weight: 500.7 g/mol
• IUPAC Name: (4-chlorophenyl)-triphenylphosphanium;iodide
• InChI: InChI=1S/C24H19ClP.HI/c25-20-16-18-24(19-17-20)26(21-10-4-1-5-11-21,22-12-6-2-7-13-22)23-14-8-3-9-15-23;/h1-19H;1H/q+1;/p-1
• InChI Key: YHEPJKWSZHAIOZ-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=C(C=C4)Cl.[I-]

Description

(4-Chlorophenyl)(triphenyl)phosphanium iodide is a useful research compound. Its molecular formula is C24H19ClIP and its molecular weight is 500.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 100 mL-volume egg-plant type flask, 3.30 g (11.4 mmol) of triphenylphosphine and 3.00 g (12.6 mmol) of p-chloroiodobenzene were dissolved in 40 mL of xylene. To the solution was added 30.0 mg (0.134 mmol) of palladium acetate, and the resulting mixture was stirred at 150° C. for 9.5 hours. After the reaction was complete, the reaction mixture was cooled to room temperature, and the precipitate was collected on a filter by suction. The collected precipitate was washed with xylene and dried under reduced pressure at 130° C. for 3 hours. There was obtained 5.48 g (yield: 87%) of p-chlorophenyltriphenylphosphonium iodide (m.p.: 219°-222° C., elemental analysis: found: C 57.84%, H 3.74%, calculated: C 57.57%, H 3.82%).